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Compound of Interest

Compound Name: PF-06672131

Cat. No.: B12045089 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for PF-06672131 was publicly available at the

time of this writing. The following guidance is based on the known chemical properties and

hazard classifications of PF-06672131 as a selective EGFR kinase inhibitor and should be

supplemented by a thorough risk assessment by qualified personnel in your facility. Always

adhere to your institution's and local regulations for hazardous waste disposal.

PF-06672131 is a selective epidermal growth factor receptor (EGFR) kinase inhibitor. It is

classified as a combustible solid that is harmful if swallowed, causes skin and serious eye

irritation, and may cause respiratory irritation.[1] Proper handling and disposal are crucial to

ensure personnel safety and environmental protection.

Hazard Identification and Data Presentation
The known hazard classifications for PF-06672131 are summarized in the table below.

Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2) H319: Causes serious eye irritation

Specific Target Organ Toxicity — Single

Exposure (Category 3), Respiratory System
H335: May cause respiratory irritation
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Personal Protective Equipment (PPE)
When handling PF-06672131, appropriate personal protective equipment must be worn. This

includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If handling the powder outside of a certified fume hood or in a way

that may generate dust, a NIOSH-approved respirator is recommended.

Step-by-Step Disposal Procedures
1. Waste Segregation and Collection:

All waste materials contaminated with PF-06672131, including unused product,

contaminated labware (e.g., pipette tips, vials), and personal protective equipment, should

be collected in a designated hazardous waste container.

The container must be made of a compatible material, be in good condition, and have a

secure lid.[2]

The container should be clearly labeled as "Hazardous Waste" and include the full chemical

name "PF-06672131" and a description of its hazards (e.g., "Toxic," "Irritant").

2. Spill Management:

In the event of a spill, evacuate the immediate area if necessary.

Wear the appropriate PPE as described above.

For small powder spills, carefully cover the spill with an absorbent material to avoid

generating dust. Gently sweep the material into a designated hazardous waste container.
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For liquid spills (if the compound is in solution), absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in the hazardous waste container.

Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials as

hazardous waste.

3. Final Disposal:

PF-06672131 waste should be disposed of through your institution's hazardous waste

management program.[3]

Do not dispose of PF-06672131 down the drain or in the regular trash.[4]

The primary method of disposal for this type of compound is typically high-temperature

incineration by a licensed hazardous waste disposal facility.

Experimental Workflow and Disposal Decision
Process
The following diagram illustrates a general workflow for the handling and disposal of a

laboratory chemical like PF-06672131.
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Start: Receive Chemical (PF-06672131)

Review Safety Data Sheet (SDS)
(or equivalent hazard information)

Identify Hazards:
- Acute Toxicity (Oral)

- Skin/Eye Irritant
- Respiratory Irritant
- Combustible Solid

Determine Required Personal
Protective Equipment (PPE)

Conduct Experiment in a
Controlled Environment

(e.g., Fume Hood)

Generate Waste:
- Unused Compound

- Contaminated Labware
- Contaminated PPE

Segregate Waste into a
Labeled, Compatible

Hazardous Waste Container

Store Waste in a Designated
Satellite Accumulation Area

Arrange for Pickup by
Licensed Hazardous Waste

Disposal Service

Final Disposal Method:
(e.g., High-Temperature Incineration)

End

Click to download full resolution via product page

Caption: General workflow for the safe handling and disposal of PF-06672131.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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